Cas no 372183-70-5 (2-Chloro-4-2-(4-fluorophenyl)-ethyl-6-methylpyrimidine)

• Product Name: 2-Chloro-4-2-(4-fluorophenyl)-ethyl-6-methylpyrimidine
• CAS No: 372183-70-5
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• MDL: MFCD04974533
• CID: 922071
• PubChem ID: 53411892
• Update Time: 2024-11-01

2-Chloro-4-2-(4-fluorophenyl)-ethyl-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-[2-(4-FLUOROPHENYL)ETHYL]-6-METHYLPYRIMIDINE
• 2-Chloro-4-[2-(4-fluorophenyl)-ethyl]-6-methylpyrimidine
• AG-F-30422
• CTK4H7918
• KB-229618
• 2-Pyrimidinamine, 4-chloro-N-(2-phenylethyl)-
• 2-Chloro-4-[2-(4-fluorophenyl)ethyl]-6-methylpyrimidine,97%
• 2-Chloro-4-(4-fluorophenethyl)-6-methylpyrimidine
• 2-Chloro-4-2-(4-fluorophenyl)-ethyl-6-methylpyrimidine

• MDL： MFCD04974533
• Inchi： 1S/C12H12ClN3/c13-11-7-9-15-12(16-11)14-8-6-10-4-2-1-3-5-10/h1-5,7,9H,6,8H2,(H,14,15,16)
• InChI Key： WRGAGIXYAMPJMQ-UHFFFAOYSA-N
• SMILES： C1(NCCC2=CC=CC=C2)=NC=CC(Cl)=N1

Computed Properties

• Exact Mass: 250.06700
• Monoisotopic Mass: 250.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 400.3±47.0 °C(Predicted)
• PSA: 25.78000
• LogP: 3.36270
• pka: 3.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes